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Compound of Interest

Compound Name: Methyl 2,2-dichloropropionate

Cat. No.: B100798

In-Depth Technical Guide to Methyl 2,2-
dichloropropionate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Methyl 2,2-dichloropropionate, a compound of interest in various research and
development applications. This document includes its CAS number for unambiguous
identification, a detailed summary of its physical characteristics, and general methodologies for
the experimental determination of these properties.

Chemical Identifier

The unique Chemical Abstracts Service (CAS) registry number for Methyl 2,2-
dichloropropionate is 17640-02-7.[1][2][3] This identifier is crucial for accurate database
searches and regulatory compliance. The compound is also known by other names, including
Methyl 2,2-dichloropropanoate and the methyl ester of 2,2-dichloropropionic acid.[2][3]

Physical Properties

A summary of the key physical and chemical properties of Methyl 2,2-dichloropropionate is
presented in the table below. These properties are essential for its handling, storage, and
application in experimental settings.
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Property Value Unit Notes
Molecular Formula C4H6CI202 - [2][3]
Molecular Weight 157.00 g/mol [41[5]
Boiling Point 39-40 °C at 15 Torr[2]
Density 1.2934 g/cm3 at 20 °CJ[6]
Flash Point 40 °C [2]

Storage Temperature 0-6 °C [2]

XLogP3 1.34 - [6]

PSA (Polar Surface

26.3 A2 [6]
Area)

Experimental Protocols for Physical Property
Determination

Accurate determination of physical properties is fundamental in chemical research. The
following sections outline the general experimental procedures for measuring the boiling point
and density of a liquid compound like Methyl 2,2-dichloropropionate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common laboratory method for determining the boiling point is distillation.[7]

Methodology:

o Apparatus Setup: A distillation apparatus is assembled, consisting of a distillation flask, a
condenser, a receiving flask, and a thermometer. The thermometer bulb should be positioned
just below the side arm of the distillation flask to accurately measure the temperature of the
vapor.

o Sample Preparation: The liquid sample (Methyl 2,2-dichloropropionate) is placed in the
distillation flask along with boiling chips to ensure smooth boiling.
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Heating: The flask is gently heated. As the liquid boils, the vapor rises and comes into
contact with the thermometer bulb.

Temperature Reading: The temperature is recorded when it becomes constant. This stable
temperature is the boiling point of the liquid.[8][9]

Pressure Correction: The atmospheric pressure should be recorded as the boiling point is
pressure-dependent. If the atmospheric pressure is not at standard pressure (760 mmHg), a
correction may be necessary.

Determination of Density

Density is the mass of a substance per unit volume. It is a characteristic property that can be

used to identify a substance.[10]

Methodology:

Mass Measurement: An empty, dry pycnometer (a specific gravity bottle) or a graduated
cylinder is weighed accurately on an analytical balance.[10][11]

Volume Measurement: The vessel is then filled with the liquid (Methyl 2,2-
dichloropropionate) to a calibrated mark, ensuring there are no air bubbles. The volume is
precisely known in the case of a pycnometer or read from the graduations of the cylinder.[10]
[11]

Mass of Liquid: The filled vessel is weighed again. The mass of the liquid is determined by
subtracting the mass of the empty vessel from the mass of the filled vessel.

Density Calculation: The density is calculated by dividing the mass of the liquid by its
volume.[10][11]

Temperature Control: The temperature of the liquid should be recorded as density is
temperature-dependent.

Synthesis Workflow

While information on the biological signaling or metabolic pathways of Methyl 2,2-

dichloropropionate is not readily available in the scientific literature, its chemical synthesis is
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well-documented. The following diagram illustrates a general workflow for the synthesis of

Methyl 2,2-dichloropropionate.
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Caption: Synthesis workflow for Methyl 2,2-dichloropropionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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